3-(2-methoxyphenyl)-2-((2-oxo-2-phenylethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(2-methoxyphenyl)-2-phenacylsulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C21H18N2O3S2/c1-26-18-10-6-5-9-16(18)23-20(25)19-15(11-12-27-19)22-21(23)28-13-17(24)14-7-3-2-4-8-14/h2-10H,11-13H2,1H3
• InChI Key: SKEFTSKHDFWGMQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C(=O)C3=C(CCS3)N=C2SCC(=O)C4=CC=CC=C4
• Molecular Formula: C21H18N2O3S2
• Molecular Weight: 410.5 g/mol

Description

3-(2-methoxyphenyl)-2-((2-oxo-2-phenylethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C21H18N2O3S2 and its molecular weight is 410.51. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Researchers have synthesized a range of thieno[3,2-d]pyrimidine derivatives, including compounds structurally similar to the one mentioned, which displayed potent anticancer activity against various human cancer cell lines. This includes breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116). Some of these compounds were found to be nearly as active as the chemotherapy drug doxorubicin, highlighting their potential as antitumor agents (Hafez & El-Gazzar, 2017).

Antifungal Effect

Another study focused on derivatives of 4-chloro-6-methoxy-N,N-dimethylpyrimidin-2-amine, showing significant antifungal effects against strains like Aspergillus terreus and Aspergillus niger. This suggests the potential of these compounds in developing new antifungal agents, which is crucial for addressing drug-resistant fungal infections (N. N. Jafar et al., 2017).

Synthesis and Pharmacological Properties

The synthesis of novel oxo pyrimido pyrimidine derivatives and their evaluation in various pharmacological applications have been explored, indicating a broad spectrum of biological activities. This encompasses the development of compounds with modified functionalities to improve pharmacological profiles, highlighting the versatility of pyrimidinone derivatives in drug development (Madhav S. Jadhav et al., 2022).

Anticonvulsant Activity

Another significant application is in the field of neurology, where derivatives of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3H)-one have been synthesized and evaluated for anticonvulsant activity. This research offers promising insights into the development of new anticonvulsant drugs, demonstrating the potential of these compounds in treating epilepsy and related disorders (H. Severina et al., 2019).